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Compound of Interest

Compound Name: 3,3'-Dinitrobiphenyl

Cat. No.: B1605736 Get Quote

An In-depth Technical Guide to 3,3'-Dinitrobiphenyl

Introduction
3,3'-Dinitrobiphenyl is an organic compound characterized by a biphenyl core substituted with

two nitro groups at the 3 and 3' positions.[1] Its chemical formula is C₁₂H₈N₂O₄.[1] While not

typically an end-product, it serves as a crucial synthetic intermediate in various chemical

processes.[1] The primary significance of 3,3'-Dinitrobiphenyl lies in its role as a precursor to

3,3'-diaminobiphenyl, a monomer essential for the production of high-performance polymers

such as wholly aromatic polyamides and polyimides.[1] These polymers are highly valued for

their exceptional thermal stability, mechanical strength, and chemical resistance.[1] This guide

provides a comprehensive overview of the chemical and physical properties, experimental

protocols, and key applications of 3,3'-Dinitrobiphenyl.

Chemical and Physical Properties
The fundamental properties of 3,3'-Dinitrobiphenyl are summarized in the table below. The

compound typically appears as yellow needles.[1][2]
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Property Value Source

Molecular Formula C₁₂H₈N₂O₄ [1][3][4]

Molecular Weight 244.20 g/mol [3][4]

CAS Number 958-96-3 [1][4]

Appearance Yellow needles [1][2]

Melting Point 200 °C [1][2][5]

Boiling Point 416 °C at 760 mmHg [3]

Density 1.368 g/cm³ [3]

Flash Point 207.4 °C [3]

Dipole Moment 4.08 D [5]

LogP 4.21640 [3]

Refractive Index 1.635 [3]

Solubility
3,3'-Dinitrobiphenyl exhibits low solubility in water due to its hydrophobic aromatic structure. It

is generally more soluble in non-polar or slightly polar organic solvents.[6]

Spectral Data
Characterization of 3,3'-Dinitrobiphenyl is typically performed using standard spectroscopic

techniques.

Mass Spectrometry (MS): GC-MS data is available for the compound, confirming its

molecular weight.[4]

Infrared (IR) Spectroscopy: Vapor phase IR spectra are available for structural analysis.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹³C NMR spectral data has been

documented.[4]
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Experimental Protocols
Synthesis of 3,3'-Dinitrobiphenyl via Diazotization
A common method for the preparation of 3,3'-Dinitrobiphenyl involves the diazotization of m-

nitroaniline, followed by a copper-catalyzed coupling reaction.[2] The reported yield for this

method is approximately 87%.[2]

Materials:

m-Nitroaniline (30 g)

Concentrated Sulfuric Acid (45 g)

Distilled Water (60 ml)

Sodium Nitrite (15.3 g)

Copper(I) Chloride (CuCl) (22 g)

Concentrated Hydrochloric Acid (100 ml)

Salt-ice bath

Procedure:

A suspension of 30 g of m-nitroaniline in a mixture of 45 g of concentrated sulfuric acid and

60 ml of distilled water is prepared in a flask and cooled using a salt-ice bath.[2]

The solution is diazotized by the addition of 15.3 g of sodium nitrite.[2]

A separate cold solution of 22 g of copper(I) chloride in 100 ml of concentrated hydrochloric

acid is prepared.[2]

The diazo-solution from step 2 is added slowly with constant stirring to the cold copper(I)

chloride solution.[2]

The reaction is considered complete when the solution turns green.[2]
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The resulting product is filtered off and purified by steam distillation.[2]

The final product, 3,3'-dinitrobiphenyl, is obtained as yellow needles.[2]

Synthesis Workflow for 3,3'-Dinitrobiphenyl

Step 1: Diazotization

Step 2: Coupling Reaction

Step 3: Purification

m-Nitroaniline Suspension
(H₂SO₄, H₂O)

Add NaNO₂

(Salt-ice bath) Diazo-Solution

Combine Solutions
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(HCl)

Green Solution
(Reaction Complete)

Filtration Steam Distillation 3,3'-Dinitrobiphenyl
(Yellow Needles)

Click to download full resolution via product page

Caption: Synthesis Workflow for 3,3'-Dinitrobiphenyl.

Reactivity and Applications
The primary application of 3,3'-Dinitrobiphenyl is its function as a chemical intermediate. The

two nitro groups (-NO₂) can be chemically reduced to form amino groups (-NH₂), yielding 3,3'-

diaminobiphenyl.[1] This resulting diamine is a valuable monomer used in polycondensation

reactions to create high-performance polymers with desirable properties for advanced materials

applications.[1]
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Role of 3,3'-Dinitrobiphenyl in Polymer Synthesis

3,3'-Dinitrobiphenyl

3,3'-Diaminobiphenyl
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Caption: Role in High-Performance Polymer Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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